Cas no 2228702-35-8 (3-(1H-imidazol-4-yl)-N,N-dimethylaniline)

• Product Name: 3-(1H-imidazol-4-yl)-N,N-dimethylaniline
• CAS No: 2228702-35-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6447041
• PubChem ID: 165881935
• Update Time: 2025-06-11

3-(1H-imidazol-4-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-4-yl)-N,N-dimethylaniline
• EN300-1821036
• 2228702-35-8

• Inchi： 1S/C11H13N3/c1-14(2)10-5-3-4-9(6-10)11-7-12-8-13-11/h3-8H,1-2H3,(H,12,13)
• InChI Key： PTWUQBARYHTNCP-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=C(C2=CN=CN2)C=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.9Ų

Additional information on 3-(1H-imidazol-4-yl)-N,N-dimethylaniline

Introduction to 3-(1H-imidazol-4-yl)-N,N-dimethylaniline (CAS No. 2228702-35-8)

3-(1H-imidazol-4-yl)-N,N-dimethylaniline, with the CAS number 2228702-35-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an imidazole ring and a dimethylamino group, making it a valuable building block for the synthesis of various bioactive molecules and functional materials.

The imidazole ring, a fundamental component of 3-(1H-imidazol-4-yl)-N,N-dimethylaniline, is known for its biological activity and ability to form stable complexes with metal ions. This property makes the compound particularly useful in the development of metallopharmaceuticals and coordination polymers. The dimethylamino group, on the other hand, imparts additional functionalities such as enhanced solubility and reactivity, which are crucial for its applications in drug design and material science.

Recent research has highlighted the potential of 3-(1H-imidazol-4-yl)-N,N-dimethylaniline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The researchers found that the imidazole moiety plays a critical role in binding to specific protein targets, thereby inhibiting key pathways involved in cancer progression.

In another study, published in the Journal of Materials Chemistry, scientists explored the use of 3-(1H-imidazol-4-yl)-N,N-dimethylaniline as a ligand for the synthesis of metal-organic frameworks (MOFs). These MOFs exhibited exceptional stability and high surface area, making them promising candidates for gas storage and separation applications. The unique combination of the imidazole ring and dimethylamino group in this compound contributed to its excellent coordination properties and structural flexibility.

The synthetic versatility of 3-(1H-imidazol-4-yl)-N,N-dimethylaniline has also been leveraged in the development of novel catalysts. A recent publication in the journal Catalysis Today reported that this compound can be used as a ligand to form highly active and selective catalysts for various organic transformations. The researchers demonstrated that these catalysts were effective in promoting reactions such as C-H activation and cross-coupling, which are essential steps in the synthesis of complex organic molecules.

In addition to its applications in medicinal chemistry and materials science, 3-(1H-imidazol-4-yl)-N,N-dimethylaniline has shown promise in the field of supramolecular chemistry. A study published in Chemical Communications explored the self-assembly behavior of this compound in solution. The researchers found that it could form well-defined supramolecular structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These supramolecular assemblies have potential applications in areas such as drug delivery systems and molecular sensors.

The physical properties of 3-(1H-imidazol-4-yl)-N,N-dimethylaniline, including its melting point, solubility, and stability, have been extensively studied to optimize its use in various applications. For example, its high solubility in polar solvents makes it an ideal candidate for solution-based processing techniques, while its thermal stability ensures that it can withstand harsh reaction conditions without degradation.

In conclusion, 3-(1H-imidazol-4-yl)-N,N-dimethylaniline (CAS No. 2228702-35-8) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique molecular structure endows it with valuable properties that make it a valuable tool for researchers working on drug discovery, materials science, catalysis, and supramolecular chemistry. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing these fields.